Cas no 2228556-37-2 (3-(5-bromopyridin-2-yl)butan-1-amine)

• Product Name: 3-(5-bromopyridin-2-yl)butan-1-amine
• CAS No: 2228556-37-2
• MF: C₉H₁₃BrN₂
• MW: 229.116921186447
• CID: 5837054
• PubChem ID: 165797477
• Update Time: 2025-11-01

3-(5-bromopyridin-2-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromopyridin-2-yl)butan-1-amine
• 2228556-37-2
• EN300-1907804

• Inchi： 1S/C9H13BrN2/c1-7(4-5-11)9-3-2-8(10)6-12-9/h2-3,6-7H,4-5,11H2,1H3
• InChI Key： YWCWXPARIIDQSV-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C(C)CCN

Computed Properties

• Exact Mass: 228.02621g/mol
• Monoisotopic Mass: 228.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(5-bromopyridin-2-yl)butan-1-amine

Comprehensive Overview of 3-(5-Bromopyridin-2-yl)butan-1-amine (CAS No. 2228556-37-2)

3-(5-Bromopyridin-2-yl)butan-1-amine (CAS No. 2228556-37-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its bromopyridine moiety and butan-1-amine chain, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structure makes it a valuable building block for developing drug candidates and crop protection agents, aligning with current trends in precision medicine and sustainable agriculture.

The growing interest in 3-(5-Bromopyridin-2-yl)butan-1-amine is reflected in its frequent appearance in scientific literature and patent applications. Researchers are particularly intrigued by its potential role in kinase inhibitor development, a hot topic in oncology research. With the rise of targeted therapies, this compound's ability to modulate specific enzymatic pathways has positioned it as a promising scaffold for cancer treatment innovations. Its bromine substituent offers excellent reactivity for further functionalization, a feature highly sought after in medicinal chemistry.

From a synthetic chemistry perspective, CAS No. 2228556-37-2 demonstrates remarkable stability under various reaction conditions, making it ideal for multi-step synthesis applications. The compound's amine functionality allows for diverse derivatization possibilities, enabling researchers to create libraries of analogs for structure-activity relationship studies. This adaptability addresses the pharmaceutical industry's need for highly customizable intermediates in drug discovery pipelines.

Recent advancements in heterocyclic chemistry have further highlighted the importance of 3-(5-Bromopyridin-2-yl)butan-1-amine. The pyridine core of this compound exhibits excellent bioisosteric properties, allowing it to mimic various natural pharmacophores while improving metabolic stability. This characteristic has become increasingly valuable in addressing challenges related to drug bioavailability and therapeutic efficacy, two critical factors in modern drug development.

The agrochemical sector has also shown growing interest in CAS No. 2228556-37-2, particularly for developing next-generation pesticides with improved environmental profiles. The compound's structural features align well with the industry's shift toward low-persistence and high-specificity crop protection agents. Its potential applications in plant growth regulation and pest resistance management are currently under investigation by several research groups worldwide.

Quality control and analytical characterization of 3-(5-Bromopyridin-2-yl)butan-1-amine have become important discussion points in chemical forums. Advanced techniques such as HPLC-MS and NMR spectroscopy are routinely employed to ensure the compound's purity and structural integrity. These analytical methods address the pharmaceutical industry's stringent requirements for intermediate quality, particularly when used in GMP-compliant synthesis.

The compound's physicochemical properties, including its solubility profile and thermal stability, make it suitable for various formulation approaches. These characteristics are particularly relevant for researchers exploring drug delivery systems and formulation optimization, two areas receiving substantial attention in pharmaceutical development circles.

Looking ahead, 3-(5-Bromopyridin-2-yl)butan-1-amine is poised to play a significant role in emerging fields such as proteolysis targeting chimeras (PROTACs) and molecular glues. Its structural features make it an attractive candidate for developing these novel therapeutic modalities, which represent one of the most exciting frontiers in drug discovery today.

For synthetic chemists and material scientists, the compound offers interesting possibilities in coordination chemistry and ligand design. The pyridine nitrogen and amine group can serve as donor atoms in metal complexes, potentially leading to applications in catalysis or functional materials development.

As research continues to uncover new applications for CAS No. 2228556-37-2, its importance in both academic and industrial settings is expected to grow. The compound exemplifies how carefully designed small molecules can serve as springboards for innovation across multiple scientific disciplines, from medicinal chemistry to materials science.